![molecular formula C16H20O7 B1262723 11-Hydroxymonocerin](/img/structure/B1262723.png)
11-Hydroxymonocerin
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Overview
Description
11-Hydroxymonocerin is a natural product found in Exserohilum rostratum with data available.
Scientific Research Applications
Antimalarial Activity
11-Hydroxymonocerin, along with its analogues, has been isolated from cultures of the fungal strain Exserohilum rostratum. This compound displayed activity against the multidrug-resistant strain of Plasmodium falciparum, indicating its potential application in antimalarial research. Its IC50 value against this strain was measured at 7.70 μM, suggesting significant efficacy (Sappapan et al., 2008).
Chemical Synthesis Studies
Research has been conducted on the synthetic assembly of this compound's core skeleton. This approach included a novel three-component Linchpin coupling and a stereocontrolled reduction, highlighting the compound's significance in synthetic organic chemistry (Li et al., 2014).
Total Synthesis and Structural Analysis
The first total syntheses of this compound isomers have been achieved. These syntheses utilized a double oxy-cyclization process involving a chiral hypervalent iodine species, contributing to the understanding of its stereochemical structure and potential applications in stereochemistry (Fujita et al., 2013).
properties
Molecular Formula |
C16H20O7 |
---|---|
Molecular Weight |
324.32 g/mol |
IUPAC Name |
(2S,3aS,9bS)-6-hydroxy-2-[(1R)-1-hydroxypropyl]-7,8-dimethoxy-2,3,3a,9b-tetrahydrofuro[3,2-c]isochromen-5-one |
InChI |
InChI=1S/C16H20O7/c1-4-8(17)9-6-11-14(22-9)7-5-10(20-2)15(21-3)13(18)12(7)16(19)23-11/h5,8-9,11,14,17-18H,4,6H2,1-3H3/t8-,9+,11+,14+/m1/s1 |
InChI Key |
IELGRTIPFVIRGM-DKZXUEBISA-N |
Isomeric SMILES |
CC[C@H]([C@@H]1C[C@H]2[C@@H](O1)C3=CC(=C(C(=C3C(=O)O2)O)OC)OC)O |
Canonical SMILES |
CCC(C1CC2C(O1)C3=CC(=C(C(=C3C(=O)O2)O)OC)OC)O |
synonyms |
11-hydroxymonocerin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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